Cas no 6279-13-6 ( )

  structure
  structure
Product Name: 
CAS No:6279-13-6
MF:C14H13BrO
MW:277.156423330307
CID:957908
PubChem ID:223495
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-bromophenyl)methyl]-2-methylphenol
    • 4-(2-Brom-benzyl)-2-methyl-phenol
    • 4-(2-bromobenzyl)-2-methylphenol
    • 4-(2-bromo-benzyl)-2-methyl-phenol
    • AC1L5CLQ
    • AC1Q26E9
    • AG-J-49058
    • AR-1F5840
    • CTK5B6053
    • NSC11176
    • 6279-13-6
    • DTXSID30279065
    • NSC-11176
    •  
    • Inchi: 1S/C14H13BrO/c1-10-8-11(6-7-14(10)16)9-12-4-2-3-5-13(12)15/h2-8,16H,9H2,1H3
    • InChI Key: UYPPMWQLMDGLTG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CC1C=CC(=C(C)C=1)O

Computed Properties

  • Exact Mass: 276.01499
  • Monoisotopic Mass: 276.014978
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.387
  • Boiling Point: 381°C at 760 mmHg
  • Flash Point: 184.2°C
  • Refractive Index: 1.617
  • PSA: 20.23
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd